Cas no 47181-92-0 ((Cyanomethyl)(triphenyl)phosphonium)

• Product name: (Cyanomethyl)(triphenyl)phosphonium
• CAS No: 47181-92-0
• MF: C₂₀H₁₇NP+
• MW: 302.329
• CID: 3991929

(Cyanomethyl)(triphenyl)phosphonium Chemical and Physical Properties

Names and Identifiers

• Phosphonium, (cyanomethyl)triphenyl-
• (Cyanomethyl)triphenylphosphonium
• Cyanomethyltriphenylphosphonium
• Triphenyl(cyanomethyl)phosphonium
• (Cyanomethyl)(triphenyl)phosphonium

Additional information on (Cyanomethyl)(triphenyl)phosphonium

Cyanomethyl Triphenylphosphonium (CAS No. 47181-92-0): A Versatile Phosphonium Salt in Chemical Biology and Drug Delivery

The cyanomethyl(triphenyl)phosphonium ion, with its distinct chemical structure and unique physicochemical properties, has emerged as a critical component in advanced chemical biology and pharmaceutical research. This compound, characterized by a triphenylphosphine core linked to a cyanomethyl group, exhibits a strong positive charge at physiological pH due to the phosphonium cation. This feature enables it to interact selectively with negatively charged cellular membranes and organelles, making it a valuable tool for targeted drug delivery and intracellular imaging applications. Recent studies highlight its potential in mitochondrial targeting strategies for cancer therapy and neurodegenerative disease research.

Structurally, the cyanomethyl(triphenyl)phosphonium cation (typically paired with counterions like chloride or bromide) combines the lipophilicity of the triphenyl group with the electrophilic reactivity of the cyanomethyl moiety. This duality allows it to cross lipid bilayers efficiently while retaining specificity for organelles such as mitochondria, which possess high membrane potential gradients. A 2023 study published in *Nature Communications* demonstrated its utility in delivering pro-apoptotic agents directly to mitochondria, bypassing off-target effects observed in conventional chemotherapy regimens. The compound’s ability to form stable complexes with anionic biomolecules further positions it as a promising vector for nucleic acid delivery systems.

In the realm of chemical biology, researchers have leveraged this compound’s properties to develop novel biosensors and fluorescent probes. By conjugating it with fluorophores or reporter molecules, scientists have created tools capable of real-time monitoring of mitochondrial dynamics in living cells. A groundbreaking 2023 paper in *ACS Chemical Biology* described its use in tracking calcium ion fluctuations within mitochondria—a critical parameter for understanding metabolic disorders like diabetes and neurodegeneration. The cyanomethyl group’s reactivity also enables covalent attachment to biomolecules, enabling irreversible targeting strategies that enhance therapeutic efficacy.

Recent advancements have focused on optimizing its pharmacokinetic profile for clinical translation. Researchers are exploring lipid-polymer hybrid nanoparticles loaded with this phosphonium salt to improve stability and reduce systemic toxicity. Preclinical data from *Journal of Controlled Release* (2023) revealed that such formulations achieved 5-fold higher tumor accumulation compared to free drug administration in murine models of glioblastoma. The compound’s capacity to form ion-pair complexes with anionic drugs further expands its utility as a co-delivery platform for combination therapies.

Despite these advancements, challenges remain in balancing specificity and biocompatibility. Ongoing studies aim to modulate the triphenyl substituents or introduce hydrophilic spacers to enhance aqueous solubility without compromising mitochondrial targeting efficiency. Computational modeling efforts using molecular dynamics simulations have identified optimal linker lengths that maintain electrostatic interactions while reducing nonspecific binding—a breakthrough highlighted in *Biomaterials Science* (January 2024).

As interdisciplinary research continues at the intersection of organic synthesis and biomedical engineering, the cyanomethyl(triphenyl)phosphonium system exemplifies how tailored molecular design can address longstanding limitations in drug delivery science. Its ability to bridge fundamental chemistry principles with translational medicine underscores its status as a cornerstone compound in modern pharmaceutical innovation.